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Compound of Interest

Compound Name: BMS-200

Cat. No.: B13848474 Get Quote

For researchers, scientists, and drug development professionals handling BMS-200, a potent

PD-1/PD-L1 interaction inhibitor, ensuring its proper disposal is a critical aspect of laboratory

safety and environmental responsibility. Adherence to established protocols minimizes risks to

personnel and prevents the release of this compound into the ecosystem, where it can be very

toxic to aquatic life with long-lasting effects[1].

Hazard Profile of BMS-200
Understanding the hazard profile of BMS-200 is the first step in its safe management. The

compound is classified as harmful if swallowed and poses a significant danger to aquatic

environments[1].

Hazard Classification Description GHS Code

Acute Oral Toxicity Harmful if swallowed. H302

Acute Aquatic Toxicity Very toxic to aquatic life. H400

Chronic Aquatic Toxicity
Very toxic to aquatic life with

long lasting effects.
H410

Data sourced from the BMS-200 Safety Data Sheet[1]
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The primary directive for the disposal of BMS-200 is to entrust it to an approved waste disposal

plant[1]. This ensures that the compound is managed and neutralized in a controlled and

compliant manner. Do not dispose of BMS-200 down the drain or in regular solid waste

streams.

Key Disposal Steps:

Segregation: Isolate waste containing BMS-200 from other laboratory waste streams. This

includes contaminated labware, personal protective equipment (PPE), and unused product.

Labeling: Clearly label the waste container as "Hazardous Waste: BMS-200" and include

relevant hazard symbols.

Containment: Use a designated, sealed, and non-reactive container for collecting BMS-200
waste.

Collection of Spillage: In the event of a spill, collect the spillage to prevent environmental

release[1].

Professional Disposal: Arrange for the collection and disposal of the waste by a licensed

hazardous waste management company.

Below is a logical workflow for the proper disposal of BMS-200.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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